Cas no 2060049-43-4 (3-(propan-2-yl)-2,3-dihydro-1H-indole-7-carboxylic acid)

• Product Name: 3-(propan-2-yl)-2,3-dihydro-1H-indole-7-carboxylic acid
• CAS No: 2060049-43-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD30499902
• CID: 5154062
• PubChem ID: 137703446
• Update Time: 2025-05-23

3-(propan-2-yl)-2,3-dihydro-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-carboxylic acid, 2,3-dihydro-3-(1-methylethyl)-
• 3-(propan-2-yl)-2,3-dihydro-1H-indole-7-carboxylic acid

• MDL： MFCD30499902
• Inchi： 1S/C12H15NO2/c1-7(2)10-6-13-11-8(10)4-3-5-9(11)12(14)15/h3-5,7,10,13H,6H2,1-2H3,(H,14,15)
• InChI Key： KJFLWRMROXBMFA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(O)=O)C(C(C)C)C1

Additional information on 3-(propan-2-yl)-2,3-dihydro-1H-indole-7-carboxylic acid

3-(Propan-2-yl)-2,3-dihydro-1H-indole-7-carboxylic Acid: A Comprehensive Overview

The compound 3-(Propan-2-yl)-2,3-dihydro-1H-indole-7-carboxylic Acid (CAS No. 2060049-43-4) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole carboxylic acid derivatives, which have garnered considerable attention in recent years due to their unique chemical properties and biological activities. The indole ring system is a hallmark of this molecule, contributing to its structural stability and functional versatility.

Recent studies have highlighted the importance of indole derivatives in drug discovery and development. The carboxylic acid group present in this compound plays a crucial role in its interactions with biological systems, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer.

The synthesis of 3-(Propan-2-yl)-2,3-dihydro-1H-indole-7-carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The propan-2-yl group attached to the indole ring enhances the molecule's lipophilicity, which is essential for its bioavailability. This aspect has been extensively studied in recent publications, where researchers have optimized the synthesis pathway to improve yield and purity.

In terms of pharmacological properties, this compound exhibits remarkable antioxidant activity, which has been validated through in vitro assays. Its ability to scavenge free radicals makes it a potential candidate for applications in skincare products and dietary supplements. Additionally, preliminary studies suggest that it may possess anti-inflammatory properties, further broadening its scope of application.

The indole carboxylic acid derivatives class has also been implicated in modulating the gut microbiome, a rapidly evolving area of research with implications for metabolic disorders. Studies conducted on this compound have revealed its potential to influence microbial communities in ways that could benefit human health. This finding underscores the importance of further research into its mechanisms of action and therapeutic potential.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods align with current sustainability trends. Researchers have emphasized the need for green chemistry approaches in producing such compounds, ensuring minimal environmental impact while maintaining high-quality standards.

In conclusion, 3-(Propan-2-yl)-2,3-dihydro-1H-indole-7-carboxylic Acid represents a compelling example of how natural product-inspired molecules can be harnessed for diverse applications. With ongoing advancements in synthetic methodologies and pharmacological research, this compound is poised to make significant contributions to fields ranging from medicine to cosmetics. Its unique combination of structural features and functional properties positions it as a key player in future scientific endeavors.